4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid

• Molecular Formula: C10H8ClNO5
• Molecular Weight: 257.63 g/mol
• IUPAC Name: 4-(4-chloro-3-nitrophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C10H8ClNO5/c11-7-2-1-6(5-8(7)12(16)17)9(13)3-4-10(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key: ZJIDIOTZCQSUFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CCC(=O)O)[N+](=O)[O-])Cl

Description

4-(4-Chloro-3-nitrophenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C10H8ClNO5 and its molecular weight is 257.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

While cooling externally with a mixture of ice and common salt, 21.3 g (0.1 mol) of 4-(4-chlorophenyl)-4-oxobutanoic acid were added batchwise to 100 ml of fuming nitric acid in such a way that the temperature of the mixture did not exceed 0° C. The mixture was stirred for another 1 hour at an internal temperature of between −5 and 0° C., then stirred into 1 l of ice water, after ½ hour the precipitate was collected on a filter, thoroughly washed with water until free from acid, and the crystalline product was dried in a circulating air dryer. 23.4 g (91% of theoretical) of pale yellow crystals were obtained.